Cas no 332885-62-8 (4-(2-Oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-ylamine)

• Product Name: 4-(2-Oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-ylamine
• CAS No: 332885-62-8
• MF: C₃H₃N₅O₃S
• MW: 189.152617692947
• CID: 3102059
• PubChem ID: 2772968
• Update Time: 2025-05-23

4-(2-Oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-ylamine
• SR-01000506879
• 4-(4-Amino-1,2,5-oxadiazol-3-yl)-3H-1,2,3,5-oxathiadiazole 2-oxide
• 332885-62-8
• CCG-114242
• AKOS003195702
• 4-(2-oxo-5H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-amine
• STK667128
• CS-0332880
• SR-01000506879-1
• 4-(2-oxido-3{H}-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-amine
• 4-(2-oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-amine

• Inchi： 1S/C3H3N5O3S/c4-2-1(5-10-6-2)3-7-11-12(9)8-3/h(H2,4,6)(H,7,8)
• InChI Key： JIXLEBNTYXRJDO-UHFFFAOYSA-N
• SMILES： S1(N=C(C2C(N)=NON=2)NO1)=O

Computed Properties

• Exact Mass: 188.99566015Da
• Monoisotopic Mass: 188.99566015Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 152Ų

Additional information on 4-(2-Oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-ylamine

Comprehensive Overview of 4-(2-Oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-ylamine (CAS No. 332885-62-8)

4-(2-Oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-ylamine (CAS No. 332885-62-8) is a heterocyclic compound featuring a unique combination of oxadiazole and oxathiadiazole rings. This structurally complex molecule has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and advanced material development. The compound's distinct chemical architecture, characterized by nitrogen and sulfur heteroatoms, makes it a subject of ongoing investigation for its electronic and biological properties.

The molecular formula of 4-(2-Oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-ylamine is C₅H₃N₅O₃S, with a molecular weight of 213.17 g/mol. Researchers have shown particular interest in its oxadiazole-amine moiety, which is known to participate in hydrogen bonding interactions – a crucial feature for potential pharmaceutical applications. Recent studies suggest this compound may serve as a valuable building block in the synthesis of novel heterocyclic derivatives with enhanced bioactivity.

In the context of current scientific trends, 4-(2-Oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-ylamine aligns with several cutting-edge research areas. The growing demand for nitrogen-rich heterocycles in medicinal chemistry has positioned this compound as a potential candidate for developing new therapeutic agents. Its structural features are particularly relevant to the design of small molecule inhibitors targeting various enzymatic pathways, a hot topic in contemporary drug discovery programs.

The compound's oxathiadiazole component has attracted attention in materials science due to its potential electronic properties. Researchers are investigating its possible applications in organic electronics, where heterocyclic compounds often serve as key components in organic semiconductors and conductive materials. This dual potential in both pharmaceutical and materials applications makes CAS 332885-62-8 a versatile subject for interdisciplinary research.

From a synthetic chemistry perspective, 4-(2-Oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-ylamine presents interesting challenges and opportunities. The presence of multiple reactive sites allows for various chemical modifications, enabling the creation of diverse derivative compounds. Recent publications have highlighted innovative synthetic routes to access this scaffold, reflecting the compound's growing importance in synthetic organic chemistry.

In pharmaceutical research, the amine functionality of this compound offers potential for developing targeted drug candidates. The molecule's ability to potentially interact with biological targets through multiple binding modes makes it particularly valuable in structure-activity relationship studies. Current research trends focusing on fragment-based drug discovery have identified similar heterocyclic structures as promising starting points for lead optimization.

The stability and solubility characteristics of CAS 332885-62-8 have become topics of particular interest in formulation science. Understanding these physicochemical properties is crucial for potential applications in drug delivery systems. Recent computational studies have attempted to predict the compound's ADME properties, providing valuable insights for future experimental work.

From an industrial perspective, the scalable synthesis of 4-(2-Oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-ylamine remains an active area of development. Process chemists are working to optimize production methods to meet the growing research demand for this compound. The development of efficient, high-yield synthetic protocols could significantly impact its availability for both academic and industrial research applications.

In the context of green chemistry initiatives, researchers are exploring environmentally friendly approaches to synthesize heterocyclic compounds like CAS 332885-62-8. The use of catalytic methods and renewable solvents in its production aligns with current sustainability trends in chemical manufacturing. These efforts contribute to the compound's potential as a building block for green pharmaceuticals and materials.

The analytical characterization of 4-(2-Oxido-3H-1,2,3,5-oxathiadiazol-4-yl)-1,2,5-oxadiazol-3-ylamine has benefited from advances in spectroscopic techniques. Modern NMR methods and mass spectrometry have provided detailed structural insights, facilitating quality control in research applications. These analytical developments are particularly important given the compound's complex heterocyclic structure.

Looking forward, CAS 332885-62-8 represents an exciting area of chemical research with multiple potential applications. Its unique structural features continue to inspire innovative research across chemistry, pharmacology, and materials science. As scientific understanding of this compound grows, so too does its potential to contribute to advancements in multiple technological and therapeutic areas.